Cas no 393838-30-7 (4-(2,3-dihydro-1H-indole-1-carbonyl)-N,N-bis(prop-2-en-1-yl)benzene-1-sulfonamide)

• Product Name: 4-(2,3-dihydro-1H-indole-1-carbonyl)-N,N-bis(prop-2-en-1-yl)benzene-1-sulfonamide
• CAS No: 393838-30-7
• MF: C₂₁H₂₂N₂O₃S
• MW: 382.475984096527
• CID: 5964119
• PubChem ID: 5070409
• Update Time: 2025-05-23

4-(2,3-dihydro-1H-indole-1-carbonyl)-N,N-bis(prop-2-en-1-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dihydro-1H-indole-1-carbonyl)-N,N-bis(prop-2-en-1-yl)benzene-1-sulfonamide
• Benzenesulfonamide, 4-[(2,3-dihydro-1H-indol-1-yl)carbonyl]-N,N-di-2-propen-1-yl-
• VU0091364-2
• 4-(2,3-dihydroindole-1-carbonyl)-N,N-bis(prop-2-enyl)benzenesulfonamide
• N,N-diallyl-4-(indoline-1-carbonyl)benzenesulfonamide
• Oprea1_532362
• 393838-30-7
• EU-0039467
• SR-01000444662-1
• F0715-0114
• SR-01000444662
• AKOS024598134

• Inchi： 1S/C21H22N2O3S/c1-3-14-22(15-4-2)27(25,26)19-11-9-18(10-12-19)21(24)23-16-13-17-7-5-6-8-20(17)23/h3-12H,1-2,13-16H2
• InChI Key： UHXUKSCGIWLZNQ-UHFFFAOYSA-N
• SMILES： C1(S(N(CC=C)CC=C)(=O)=O)=CC=C(C(N2C3=C(C=CC=C3)CC2)=O)C=C1

Computed Properties

• Exact Mass: 382.13511374g/mol
• Monoisotopic Mass: 382.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.1Ų

Additional information on 4-(2,3-dihydro-1H-indole-1-carbonyl)-N,N-bis(prop-2-en-1-yl)benzene-1-sulfonamide

Recent Advances in the Study of 4-(2,3-dihydro-1H-indole-1-carbonyl)-N,N-bis(prop-2-en-1-yl)benzene-1-sulfonamide (CAS: 393838-30-7)

The compound 4-(2,3-dihydro-1H-indole-1-carbonyl)-N,N-bis(prop-2-en-1-yl)benzene-1-sulfonamide (CAS: 393838-30-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent modulator of specific signaling pathways, particularly those involving sulfonamide-based inhibitors. The presence of the dihydroindole moiety and the bis(prop-2-en-1-yl) groups in its structure suggests a high degree of reactivity and selectivity, making it a promising candidate for further drug development. Preliminary in vitro assays have demonstrated its efficacy in targeting enzymes such as carbonic anhydrases and tyrosine kinases, which are critical in various disease pathologies.

One of the key breakthroughs in the study of this compound is its synthesis via a novel multi-step protocol that ensures high yield and purity. Researchers have optimized the reaction conditions to minimize side products, thereby enhancing the scalability of its production. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized compound, ensuring its suitability for further pharmacological evaluation.

In terms of biological activity, recent in vivo studies have shown that 4-(2,3-dihydro-1H-indole-1-carbonyl)-N,N-bis(prop-2-en-1-yl)benzene-1-sulfonamide exhibits promising anti-inflammatory and anti-proliferative effects. These findings are particularly relevant in the context of cancer therapy, where the compound's ability to inhibit tumor growth without significant cytotoxicity to normal cells has been noted. Mechanistic studies suggest that these effects are mediated through the modulation of key inflammatory cytokines and cell cycle regulators.

Despite these encouraging results, challenges remain in fully elucidating the compound's pharmacokinetic and pharmacodynamic profiles. Current research is focused on addressing these gaps, with particular emphasis on improving its bioavailability and reducing potential off-target effects. Collaborative efforts between academic and industrial researchers are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 4-(2,3-dihydro-1H-indole-1-carbonyl)-N,N-bis(prop-2-en-1-yl)benzene-1-sulfonamide represents a promising avenue for therapeutic intervention in various diseases. Its unique chemical structure and demonstrated biological activity underscore its potential as a lead compound for future drug development. Continued research in this area is expected to yield further insights into its mechanisms of action and therapeutic utility.